Phenyl 2-chloro-5-nitrobenzene-1-sulfonate

• CAS RN: 43001-63-4
• Molecular Formula: C12H8ClNO5S
• Molecular Weight: 313.71 g/mol
• IUPAC Name: phenyl 2-chloro-5-nitrobenzenesulfonate
• InChI: InChI=1S/C12H8ClNO5S/c13-11-7-6-9(14(15)16)8-12(11)20(17,18)19-10-4-2-1-3-5-10/h1-8H
• InChI Key: QLFNWEUYWWISFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OS(=O)(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl

Description

Phenyl 2-chloro-5-nitrobenzene-1-sulfonate is a useful research compound. Its molecular formula is C12H8ClNO5S and its molecular weight is 313.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 37.6 parts of phenol stirring in 780 parts water at pH 9.0 and at 5°-10° C. was added 100 parts 6-chloro-3-nitrobenzenesulphonyl chloride. A few drops of Calsolene oil wetting agent were added and the mixture was stirred at pH 9.5°-10° and 5°-10° C. for 3.5 hours, cooled and filtered. The solid was washed with cold water, and dried to give 116 parts of the desired product.